Cas no 1803918-50-4 (3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine
• CAS No: 1803918-50-4
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4798494
• Update Time: 2025-10-18

3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-6-5(13)3(2-12)1-4(14-6)15-7(9,10)11/h1H,2,12-13H2
• InChI Key： XOUMSZKJZDCLLT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=N1)OC(F)(F)F)CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.1
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine

3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1803918-50-4) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications in drug design, agrochemicals, and materials science.

The molecular structure of 3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine is characterized by a pyridine ring with multiple substituents. The presence of amino groups (-NH₂ and -CH₂NH₂) at positions 3 and 4, respectively, introduces significant steric and electronic effects. Additionally, the bromine atom at position 2 and the trifluoromethoxy group (-O-CF₃) at position 6 further enhance the compound's chemical reactivity and biological activity. These substituents collectively make this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethoxy group is known to confer high lipophilicity and metabolic stability, making it a desirable substituent in drug design. Similarly, the bromine atom at position 2 can serve as an electrophilic site for various substitution reactions, enabling the synthesis of diverse analogs with tailored properties.

One of the most promising applications of 3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that this compound can be efficiently converted into potent inhibitors of protein kinases, which are key targets in cancer therapy. For instance, a study published in *Nature Communications* (2023) reported that derivatives of this compound exhibited remarkable selectivity towards Aurora kinases, which are overexpressed in various cancers.

Moreover, the amino groups present in this molecule provide ample opportunities for post-synthetic modifications. These groups can be used to introduce additional functional groups or to form bioisosteric replacements, thereby expanding the chemical diversity of the compound library. Such modifications are crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In terms of synthesis, 3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine can be prepared via a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The introduction of the trifluoromethoxy group typically requires specialized reagents such as triflic acid or its derivatives. The presence of electron-withdrawing groups like bromine facilitates these transformations by activating specific positions on the pyridine ring.

From an environmental perspective, understanding the fate and transport of pyridine derivatives like this compound is essential for assessing their potential impact on ecosystems. Studies have shown that such compounds can undergo various degradation pathways under aerobic or anaerobic conditions. However, their persistence in certain environments remains a topic of ongoing research.

In conclusion, 3-Amino-4-(aminomethyl)-2-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1803918-50-4) is a versatile compound with significant potential in drug discovery and organic synthesis. Its unique combination of functional groups makes it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new applications for this compound, its role in advancing chemical science is expected to grow even more prominent.